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Compound of Interest

Compound Name: Acid-PEG10-t-butyl ester

Cat. No.: B12417773 Get Quote

Essential Safety and Handling Guide for Acid-
PEG10-t-butyl ester
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling Acid-PEG10-t-butyl ester. The

following procedures are designed to ensure a safe laboratory environment and proper

management of this chemical.

Chemical and Physical Properties

Property Value Source

Molecular Formula C28H54O14 [1][2][3][4]

Molecular Weight 614.7 g/mol [1][2]

Purity ≥98% [1][2]

Appearance
Colorless liquid or to be

determined
[3][5][6]

Solubility DMSO, DCM, DMF [1][2]

Storage Conditions -20°C, dry and dark [1][2][3][5][6]
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Based on data for the structurally similar Acid-PEG1-t-butyl ester, Acid-PEG10-t-butyl ester is
presumed to present similar hazards.[7] The following pictograms and statements summarize

the potential risks:

Pictogram:

alt text

Signal Word: Warning[7]

Hazard Statements:

H315: Causes skin irritation.[7]

H319: Causes serious eye irritation.[7]

H335: May cause respiratory irritation.[7]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7]

P264: Wash skin thoroughly after handling.[7]

P271: Use only outdoors or in a well-ventilated area.[7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[7]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7]

P312: Call a POISON CENTER or doctor/physician if you feel unwell.[7]

P405: Store locked up.[7]

P501: Dispose of contents/container to an approved waste disposal plant.[7]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling Acid-PEG10-t-butyl ester to minimize

exposure and ensure personal safety.
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PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[8][9] Always

inspect gloves for integrity

before use. For tasks with a

high risk of splash or for

handling highly concentrated

solutions, consider double-

gloving.[9]

Eye and Face Protection Safety goggles or face shield

Use safety goggles that meet

ANSI Z87.1 standards to

protect against splashes.[10] A

face shield worn over safety

glasses is required when there

is a significant risk of splashing

or exothermic reaction.[8][10]

[11]

Body Protection Laboratory coat or gown

A long-sleeved, buttoned lab

coat is mandatory.[10] For

larger quantities or in

situations with a higher risk of

spills, a disposable gown

made of a resistant material

like polyethylene-coated

polypropylene should be used.

[8]

Respiratory Protection Use in a well-ventilated area

Work should be conducted in a

chemical fume hood to

minimize inhalation of vapors

or aerosols.[7] If engineering

controls are insufficient, a

respirator may be required.[10]

Foot Protection Closed-toe shoes Shoes that cover the entire

foot are required to protect
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against spills.[10]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and environmental

protection.

Experimental Workflow for Handling Acid-PEG10-t-butyl ester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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